Cas no 1021218-05-2 (4-(4-bromophenyl)-6-(2-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione)

• Product Name: 4-(4-bromophenyl)-6-(2-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• CAS No: 1021218-05-2
• MF: C₁₅H₁₆BrN₃O₃
• MW: 366.209842681885
• CID: 5470315
• Update Time: 2025-07-23

4-(4-bromophenyl)-6-(2-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-6-(2-hydroxypropyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 4-(4-bromophenyl)-6-(2-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• Inchi： 1S/C15H16BrN3O3/c1-8(20)6-19-7-11-12(14(19)21)13(18-15(22)17-11)9-2-4-10(16)5-3-9/h2-5,8,13,20H,6-7H2,1H3,(H2,17,18,22)
• InChI Key： YPGRYFXPRAKHIL-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(Br)C=C2)C2C(=O)N(CC(O)C)CC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 4-(4-bromophenyl)-6-(2-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

Introduction to 4-(4-bromophenyl)-6-(2-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 1021218-05-2)

4-(4-bromophenyl)-6-(2-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class of molecules, which are well-known for their diverse biological activities and potential applications in drug discovery. The presence of a bromine substituent at the para position of the phenyl ring and a hydroxypropyl group at the 6-position introduces unique chemical and biological properties that make this molecule a promising candidate for further investigation.

The CAS No. 1021218-05-2 uniquely identifies this compound in scientific literature and databases. Its molecular structure consists of a fused pyrrole and pyrimidine ring system, which is a common motif in biologically active molecules. The 1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine core provides a rigid scaffold that can be modulated through functional group modifications to enhance binding affinity and selectivity for target enzymes or receptors.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological contexts, including antiviral, anticancer, and anti-inflammatory applications. The bromophenyl moiety in this molecule is particularly interesting because bromine atoms can serve as handles for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This flexibility allows chemists to attach diverse pharmacophores or improve solubility and metabolic stability.

The hydroxypropyl group at the 6-position of the pyrrolopyrimidine ring is another key feature that contributes to the compound's biological activity. Hydroxyl groups are known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity. Additionally, the presence of a secondary alcohol provides a site for derivatization into esters or ethers, further expanding the chemical space available for drug design.

In terms of biological activity, 4-(4-bromophenyl)-6-(2-hydroxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione has been investigated for its potential role as an inhibitor of various enzymes involved in cancer progression. Preliminary studies suggest that this compound may interact with kinases and other signaling proteins that are critical for cell proliferation and survival. The bromine atom at the phenyl ring could serve as a recognition element for these targets, while the hydroxypropyl side chain may modulate binding orientation and affinity.

One of the most compelling aspects of this compound is its potential to be developed into a lead candidate for drug discovery programs. The combination of structural features such as the bromophenyl group and the hydroxypropyl moiety makes it an attractive scaffold for medicinal chemists to explore. By leveraging modern synthetic techniques and computational methods, 4-(4-bromophenyl)-6-(2-hydroxypropyl)-1H,2H,3H,4H,5H,6H-7-pyrrolo[3, 4-d]pyrimidine-2, 5-dione could be optimized to achieve high potency and selectivity against specific disease-related targets.

The development of novel heterocyclic compounds like this one represents a significant advancement in medicinal chemistry. These molecules often exhibit unique pharmacological profiles that cannot be replicated by simpler organic compounds. The pyrrolopyrimidine core, with its ability to engage multiple binding sites on biological targets, offers a rich framework for designing next-generation therapeutics.

Future research directions may include exploring synthetic routes to improve scalability and cost-effectiveness, as well as investigating novel derivatives with enhanced pharmacokinetic properties. The use of high-throughput screening (HTS) technologies could accelerate the identification of biologically active analogs, while computational modeling can provide insights into molecular interactions at an atomic level.

In conclusion, 4-(4-bromophenyl)-6-(2-hydroxypropyl)-1 H, 2 H, 3 H, 4 H, 5 H, 6 H, 7 H-pyrrolo[ 3, 4- d]pyrimidine-2, 5- dione (CAS No. 1021218-05-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.